Cas no 1437780-11-4 (4-Fluoro-5-methyl-2-nitrobenzoic acid)

• Product Name: 4-Fluoro-5-methyl-2-nitrobenzoic acid
• CAS No: 1437780-11-4
• MF: C₈H₆FNO₄
• MW: 199.135945796967
• CID: 4700371
• PubChem ID: 58115848
• Update Time: 2025-10-29

4-Fluoro-5-methyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-5-methyl-2-nitrobenzoic acid
• BWJJUMLZJPARDV-UHFFFAOYSA-N
• 4-Fluoro-5-methyl-2-nitrobenzoic acid

• Inchi： 1S/C8H6FNO4/c1-4-2-5(8(11)12)7(10(13)14)3-6(4)9/h2-3H,1H3,(H,11,12)
• InChI Key： BWJJUMLZJPARDV-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)O)C=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.028
• Monoisotopic Mass: 199.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1

Additional information on 4-Fluoro-5-methyl-2-nitrobenzoic acid

Comprehensive Overview of 4-Fluoro-5-methyl-2-nitrobenzoic acid (CAS No. 1437780-11-4)

4-Fluoro-5-methyl-2-nitrobenzoic acid, identified by its unique CAS number 1437780-11-4, is a structurally complex aromatic carboxylic acid derivative with significant potential in modern chemical and pharmaceutical research. This compound belongs to the broader class of nitro-substituted benzoic acids, a group extensively studied for their diverse biological activities and synthetic utility. The molecular structure features a benzene ring substituted with a nitro group at the 2-position, a methyl group at the 5-position, and a fluorine atom at the 4-position, all conjugated to a carboxylic acid functional group. These substituents collectively influence the compound's physicochemical properties, reactivity, and potential applications in drug discovery and materials science.

The fluorinated aromatic framework of 4-fluoro-substituted derivatives has garnered attention due to their enhanced metabolic stability and lipophilicity compared to non-fluorinated analogs. The presence of the nitro group introduces redox-active characteristics, enabling participation in electron transfer processes critical for catalytic applications and bioactive molecule design. Recent studies have highlighted the role of such nitro-substituted aromatics in modulating enzyme activity through reversible redox cycling mechanisms, particularly in systems involving nitric oxide (NO) signaling pathways.

Synthetic methodologies for producing CAS No. 1437780-11-4 have evolved significantly over the past decade. Modern approaches often employ transition-metal-catalyzed cross-coupling reactions for precise placement of fluorine atoms on aromatic rings, followed by controlled nitration and alkylation steps. A notable advancement published in *Organic Letters* (2023) demonstrated an efficient one-pot synthesis using palladium-catalyzed C–F bond formation combined with selective nitration under mild conditions. This methodology achieved high regioselectivity (>95%) for the desired substitution pattern while minimizing side reactions typically observed in multi-step syntheses.

In pharmaceutical research, compounds like 5-methyl-substituted benzoic acids have shown promise as scaffolds for developing anti-inflammatory agents through cyclooxygenase (COX) enzyme inhibition. The combination of a methyl group with electron-withdrawing nitro functionality creates a unique electronic environment that may enhance binding affinity to target proteins. A recent computational study (Journal of Medicinal Chemistry, 2023) revealed that such structural motifs exhibit favorable interactions with COX active sites through hydrogen bonding and hydrophobic effects.

The carboxylic acid functionality in this molecule provides additional versatility through salt formation and esterification reactions. These properties are particularly valuable in prodrug design strategies where controlled release profiles are required for therapeutic applications. Research published in *Drug Delivery* (2023) explored ester derivatives of similar compounds as potential antifungal agents showing improved solubility characteristics compared to their parent molecules.

In materials science contexts, the redox-active nature of the nitro group opens possibilities for use in electrochemical devices such as organic batteries or sensors. A study from *Advanced Materials Interfaces* (2023) demonstrated that analogous compounds exhibited stable charge-discharge cycles when incorporated into polymer matrices, suggesting potential applications in flexible electronics development.

Analytical characterization techniques such as NMR spectroscopy (¹H NMR, ¹³C NMR), mass spectrometry (HRMS), and X-ray crystallography have been instrumental in confirming the structural integrity of this compound. These methods provide critical data on conformational preferences and intermolecular interactions that influence crystallization behavior—a key consideration for industrial-scale production processes.

The environmental fate of such fluorinated aromatic compounds remains an active area of investigation given concerns about persistent organic pollutants (POPs). However, preliminary studies indicate that biodegradation pathways exist under specific microbial conditions, suggesting manageable environmental impact when handled responsibly during research applications.

In conclusion, CAS No. 1437780-11-4 represents an intriguing molecular platform at the intersection of medicinal chemistry and materials science innovation. Its unique combination of fluorine substitution patterns with redox-active functionalities positions it as a valuable candidate for further exploration across multiple scientific disciplines while maintaining compliance with modern safety standards through responsible handling protocols.